5-(furan-2-yl)-N-((5-(2-methyl-2,3-dihydrobenzofuran-6-yl)isoxazol-3-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[[5-(2-methyl-2,3-dihydro-1-benzofuran-6-yl)-1,2-oxazol-3-yl]methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C21H17N3O5/c1-12-7-13-4-5-14(8-18(13)27-12)19-9-15(23-28-19)11-22-21(25)16-10-20(29-24-16)17-3-2-6-26-17/h2-6,8-10,12H,7,11H2,1H3,(H,22,25)
• InChI Key: XRNVJNLDFMBNCH-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(O1)C=C(C=C2)C3=CC(=NO3)CNC(=O)C4=NOC(=C4)C5=CC=CO5
• Molecular Formula: C21H17N3O5
• Molecular Weight: 391.4 g/mol

Description

5-(furan-2-yl)-N-((5-(2-methyl-2,3-dihydrobenzofuran-6-yl)isoxazol-3-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C21H17N3O5 and its molecular weight is 391.383. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Research into compounds containing furan and isoxazole moieties, like the synthesis and transformations of furan-2-carboxamides and isoxazole derivatives, illustrates the versatility of these heterocycles in organic chemistry. For example, the fusion of furan derivatives to other heterocyclic systems has been studied to create compounds with potential biological activity. El’chaninov et al. (2017) detailed the synthesis of 2-(furan-2-yl)thiazole by reacting furan-2-carboxamides with P2S5, leading to intramolecular cyclization products with unique structural features (El’chaninov & Aleksandrov, 2017).

Pharmacological Potential

Isoxazole derivatives are also explored for their pharmacological properties. For instance, novel dicationic imidazo[1,2-a]pyridines containing furan-2-yl groups have been synthesized and evaluated as antiprotozoal agents, showing promising activity against T. b. rhodesiense and P. falciparum, suggesting potential applications in designing new therapeutic agents (Ismail et al., 2004).

Antibacterial and Antimicrobial Activity

Compounds with furan and isoxazole rings have been investigated for their nematicidal and antimicrobial activities. For example, Reddy et al. (2010) synthesized a series of benzofuran and thiadiazole derivatives, demonstrating significant nematicidal activity against D. myceliophagus and C. elegans, as well as antibacterial and antifungal properties (Reddy et al., 2010).

Analytical and Spectral Studies

Analytical studies on furan-containing ligands, such as those conducted by Patel (2020), offer insights into the synthesis and characterization of these compounds, including their metal complexes and potential antimicrobial activities, providing a foundation for further exploration in coordination chemistry and bioactive materials (Patel, 2020).